Cas no 4747-68-6 (isocyanatocycloheptane)

• Product Name: isocyanatocycloheptane
• CAS No: 4747-68-6
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD03701629
• CID: 931060
• PubChem ID: 3356886
• Update Time: 2025-08-05

isocyanatocycloheptane Chemical and Physical Properties

Names and Identifiers

• Isocyanatocycloheptane
• cycloheptanisocyanate
• Cycloheptylisocyanat
• cycloheptylisocyanate
• isocyanato-cycloheptane
• MFCD03701629
• 4747-68-6
• JCNLHDHXQVZQAM-UHFFFAOYSA-N
• EN300-234935
• GEO-03217
• G29409
• DTXSID80391746
• Cycloheptyl isocyanate
• SCHEMBL770478
• F2147-0905
• AKOS010078729
• Cycloheptyl isocyanate, 97%
• isocyanatocycloheptane

• MDL： MFCD03701629
• Inchi： 1S/C8H13NO/c10-7-9-8-5-3-1-2-4-6-8/h8H,1-6H2
• InChI Key： JCNLHDHXQVZQAM-UHFFFAOYSA-N
• SMILES： O=C=NC1CCCCCC1

Computed Properties

• Exact Mass: 139.10000
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.051 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 188-189 °C(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.4680(lit.)
• PSA: 29.43000
• LogP: 2.04500
• Solubility: Not determined
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

isocyanatocycloheptane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23; S26; S36; S45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R42
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates